Cas no 7076-23-5 ((R)-Nornicotine)

(R)-Nornicotine structure
Product Name:(R)-Nornicotine
CAS No:7076-23-5
Molecular Formula:C9H12N2
Molecular Weight:148.204981803894
MDL:MFCD09257346
CID:569841
PubChem ID:93047
(R)-Nornicotine Properties
Names and Identifiers
-
- (R)-3-(Pyrrolidin-2-yl)pyridine
- (+)-Nornicotine
- Pyridine,3-(2R)-2-pyrrolidinyl-
- 3-[(2R)-pyrrolidin-2-yl]pyridine
- l-Nornicotine hydrochloride
- Nornicotine, hydrochloride, (-)-
- CHEMBL264213
- A866545
- SureCN7197292
- MFCD09257346
- 3-(2R)-2-Pyrrolidinylpyridine
- Nicotine, 1'-demethyl-, (+)-
- SCHEMBL7197292
- Nicotine, 1'-demethyl-, (-)-
- CS-0455096
- (+)-2-(3'-Pyridyl)pyrrolidine
- DTXSID501317087
- d-Nornicotine
- 7076-23-5
- Pyridine, 3-(2-pyrrolidinyl)-, (R)-
- AC1L3PE1
- EINECS 230-373-7
- AS-46643
- C9-H12-N2.Cl-H
- AC1Q4WWH
- (+)-1'-Demethylnicotine
- EN300-2960232
- CHEBI:37
- Pyridine, 3-(2R)-2-pyrrolidinyl-
- CS3564
- (R)-Nornicotine
- (R)-(+)-Nornicotine
- (R)-3-Pyrrolidin-2-yl-pyridine
- PD132377
- Q27105207
- AKOS022182819
- 3-[(R)-Pyrrolidin-2-yl]pyridine
- NS00081005
- DB-327978
- MYKUKUCHPMASKF-SECBINFHSA-N
-
- MDL: MFCD09257346
- InChIKey: MYKUKUCHPMASKF-SECBINFHSA-N
- Inchi: 1S/C9H12N2/c1-3-8(7-10-5-1)9-4-2-6-11-9/h1,3,5,7,9,11H,2,4,6H2/t9-/m1/s1
- SMILES: N1CCC[C@@H]1C1C=NC=CC=1
Computed Properties
- Exact Mass: 148.10016
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 148.100048
- Heavy Atom Count: 11
- Complexity: 125
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.2
- Topological Polar Surface Area: 24.9
Experimental Properties
- LogP: 1.83490
- PSA: 24.92
- Refractive Index: 1.536
- Boiling Point: 270°C at 760 mmHg
- Flash Point: 111.3°C
- Solubility: Acetonitrile (Slightly), Chloroform (Slightly)
- pka: 9.09±0.10(Predicted)
- Density: 1.042
(R)-Nornicotine Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00FHQ3-100mg |
(R)-3-(pyrrolidin-2-yl)pyridine |
7076-23-5 | 96% | 100mg |
$139.00 | 2025-02-27 | |
A2B Chem LLC | AH22011-100mg |
(R)-3-(Pyrrolidin-2-yl)pyridine |
7076-23-5 | 95% | 100mg |
$92.00 | 2024-04-19 | |
Aaron | AR00FHYF-100mg |
(R)-3-(Pyrrolidin-2-yl)pyridine |
7076-23-5 | 98% | 100mg |
$129.00 | 2025-01-24 | |
abcr | AB575261-100mg |
(R)-3-(Pyrrolidin-2-yl)pyridine; . |
7076-23-5 | 100mg |
€362.60 | 2024-08-02 | ||
Alichem | A029182121-1g |
(R)-3-(Pyrrolidin-2-yl)pyridine |
7076-23-5 | 95% | 1g |
$558.26 | 2023-09-01 | |
Ambeed | A253177-100mg |
(R)-3-(Pyrrolidin-2-yl)pyridine |
7076-23-5 | 95% | 100mg |
$131.0 | ||
Chemenu | CM372285-250mg |
(R)-3-(Pyrrolidin-2-yl)pyridine |
7076-23-5 | 95%+ | 250mg |
$338 | 2024-07-24 | |
Enamine | EN300-2960232-0.05g |
3-[(2R)-pyrrolidin-2-yl]pyridine |
7076-23-5 | 95.0% | 0.05g |
$550.0 | 2025-03-19 | |
eNovation Chemicals LLC | D575231-1g |
(R)-3-(PYRROLIDIN-2-YL)PYRIDINE |
7076-23-5 | 95% | 1g |
$595 | 2022-10-15 | |
Matrix Scientific | 118522-1g |
(R)-3-(Pyrrolidin-2-yl)pyridine |
7076-23-5 | 1g |
$998.00 | 2023-09-08 |
(R)-Nornicotine Related Literature
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Cooper S. Jamieson,Joshua Misa,Yi Tang,John M. Billingsley Chem. Soc. Rev. 2021 50 6950
-
Shunshun Lin,Xiaoming Zhang Anal. Methods 2016 8 1609
-
Sheng-Che Yang,Timm Lankau,Chin-Hui Yu Green Chem. 2014 16 3999
-
Arezoo Habibagahi,Nicholas Alderman,Cariton Kubwabo Anal. Methods 2020 12 4276
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Hemei Chen,Lei Yang,Wenjia Yu,Xiaomin Yan Anal. Methods 2013 5 6976
-
Bo Chen,Qingping Xu Analyst 2011 136 4846
-
Benjamin R. Lichman Nat. Prod. Rep. 2021 38 103
-
Andrew P. Brogan,Tobin J. Dickerson,Kim D. Janda Chem. Commun. 2007 4952
-
Dongmei Li,Xiaoqin Huang,Jianping Lin,Chang-Guo Zhan Dalton Trans. 2013 42 3812
-
Cooper S. Jamieson,Joshua Misa,Yi Tang,John M. Billingsley Chem. Soc. Rev. 2021 50 6950
-
11. Simultaneous ultrafast determination of six alkaloids in mainstream cigarette smoke by DART-MS/MSChao Li,E'xian Li,Yiqin Wu,Junheng You,Wei Liu,Zhuwen Cui,Lijun Li,Zhihua Liu,Yunhua QIN Anal. Methods 2018 10 4793
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:7076-23-5)(R)-Nornicotine

Purity:99%/99%
Quantity:250mg/1g
Price($):175.0/657.0
atkchemica
(CAS:7076-23-5)(R)-Nornicotine

Purity:95%+
Quantity:1g/5g/10g/100g
Price($):discuss personally